Cas no 6874-65-3 (Phosphonic acid, (1-ethylpropyl)- (8CI,9CI))

• Product Name: Phosphonic acid, (1-ethylpropyl)- (8CI,9CI)
• CAS No: 6874-65-3
• MF: C₅H₁₃O₃P
• MW: 152.128682851791
• CID: 2685468
• PubChem ID: 18522864
• Update Time: 2024-03-01

Phosphonic acid, (1-ethylpropyl)- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (1-ethylpropyl)- (8CI,9CI)

• Inchi： 1S/C5H13O3P/c1-3-5(4-2)9(6,7)8/h5H,3-4H2,1-2H3,(H2,6,7,8)
• InChI Key： OMDMJIAMNPLNSN-UHFFFAOYSA-N
• SMILES： C(P(=O)(O)O)(CC)CC

Computed Properties

• Exact Mass: 152.06023127g/mol
• Monoisotopic Mass: 152.06023127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Organic phosphonic acids